Cas no 832113-69-6 (3-(4-Chlorophenyl)-pyrazole-1-butyric acid)

• Product Name: 3-(4-Chlorophenyl)-pyrazole-1-butyric acid
• CAS No: 832113-69-6
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 4788930
• Update Time: 2025-10-29

3-(4-Chlorophenyl)-pyrazole-1-butyric acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-pyrazole-1-butyric acid
• 4-(3-(4-chlorophenyl)-1H-pyrazol-1-yl)butanoic acid
• SBB102850
• 4-[3-(4-chlorophenyl)pyrazolyl]butanoic acid

• Inchi： 1S/C13H13ClN2O2/c14-11-5-3-10(4-6-11)12-7-9-16(15-12)8-1-2-13(17)18/h3-7,9H,1-2,8H2,(H,17,18)
• InChI Key： AHTBSXHHYFTNDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CN(CCCC(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1

Additional information on 3-(4-Chlorophenyl)-pyrazole-1-butyric acid

Introduction to 3-(4-Chlorophenyl)-pyrazole-1-butyric acid (CAS No. 832113-69-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(4-Chlorophenyl)-pyrazole-1-butyric acid, identified by the chemical identifier CAS No. 832113-69-6, represents a significant compound of interest in the realms of chemical biology and medicinal chemistry. This heterocyclic organic molecule, characterized by its pyrazole core and chlorophenyl substituent, has garnered attention due to its structural versatility and potential pharmacological properties. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is a well-documented scaffold in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a chlorophenyl group at the 4-position introduces electrophilic characteristics, enhancing reactivity and enabling further functionalization, which is crucial for designing novel therapeutic agents.

The compound 3-(4-Chlorophenyl)-pyrazole-1-butyric acid has been extensively studied for its role in modulating biological pathways relevant to inflammation, metabolism, and cancer. Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of this molecule as a promising lead for further development. Its structural features make it an excellent candidate for inhibiting key enzymes involved in disease pathways, particularly those associated with oxidative stress and signal transduction.

In the context of modern drug design, the integration of 3-(4-Chlorophenyl)-pyrazole-1-butyric acid into molecular frameworks has been explored to enhance binding affinity and selectivity. The chlorophenyl group not only contributes to hydrophobic interactions but also participates in hydrogen bonding or π-stacking interactions with biological targets. This dual functionality has been leveraged to develop inhibitors targeting proteins such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. Additionally, the butyric acid side chain provides a polar moiety that can improve solubility and pharmacokinetic properties, making it an attractive candidate for oral administration.

Recent studies have highlighted the potential of 3-(4-Chlorophenyl)-pyrazole-1-butyric acid in addressing metabolic disorders. The pyrazole core has been shown to interfere with the activity of enzymes like acetyl-CoA carboxylase (ACC), a key regulator of fatty acid synthesis. By modulating ACC activity, this compound may offer therapeutic benefits in managing conditions such as obesity and type 2 diabetes. Furthermore, its ability to cross the blood-brain barrier has opened avenues for exploring its neuroprotective effects, particularly in neurodegenerative diseases where inflammation and oxidative stress play significant roles.

The synthesis of 3-(4-Chlorophenyl)-pyrazole-1-butyric acid has been optimized through multi-step organic reactions, including condensation reactions to form the pyrazole ring followed by chlorination and esterification processes. Advances in green chemistry have also influenced synthetic methodologies, emphasizing sustainable practices such as catalytic processes and solvent-free reactions. These innovations not only improve yield but also reduce environmental impact, aligning with global efforts toward sustainable pharmaceutical production.

Preclinical studies have demonstrated the efficacy of derivatives of 3-(4-Chlorophenyl)-pyrazole-1-butyric acid in animal models of inflammation and cancer. For instance, derivatives with modifications at the pyrazole nitrogen atoms have shown potent anti-inflammatory effects by inhibiting NF-κB signaling pathways. Similarly, modifications at the chlorophenyl group have enhanced anticancer properties by targeting kinases involved in tumor growth and proliferation. These findings underscore the importance of structure-activity relationships (SAR) in fine-tuning pharmacological properties for therapeutic applications.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 3-(4-Chlorophenyl)-pyrazole-1-butyric acid exemplifies this synergy, where chemical modifications are guided by biological activity data to achieve desired therapeutic outcomes. High-resolution structural biology techniques, such as X-ray crystallography and cryo-electron microscopy (cryo-EM), have been instrumental in elucidating how this compound interacts with biological targets at an atomic level. This detailed understanding has paved the way for rational drug design approaches that maximize efficacy while minimizing side effects.

Future directions in the study of 3-(4-Chlorophenyl)-pyrazole-1-butyric acid include exploring its role in precision medicine strategies. By integrating genomics and proteomics data with computational modeling, researchers aim to identify patient subpopulations that would benefit most from treatments involving this compound or its derivatives. Additionally, nanotechnology-based delivery systems are being investigated to enhance bioavailability and target specificity, ensuring that therapeutic doses reach their intended sites without unintended systemic effects.

The regulatory landscape for new drug development continues to evolve, emphasizing safety profiles and clinical efficacy before market approval. As such, rigorous toxicological studies are essential before moving from preclinical to clinical phases. The chemical stability of 3-(4-Chlorophenyl)-pyrazole-1-butyric acid under various conditions must be thoroughly evaluated to ensure consistent drug quality throughout manufacturing processes. Collaborative efforts between academia and industry are crucial for streamlining these processes while maintaining high standards of scientific integrity.

In conclusion,3-(4-Chlorophenyl)-pyrazole-1-butyric acid (CAS No. 832113-69-6) represents a compelling molecule with diverse applications in chemical biology and medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutics targeting inflammation metabolic disorders cancer among other diseases areas Its synthesis optimization preclinical findings highlight potential future contributions pharmaceutical industry ongoing research efforts promise deeper insights into mechanisms action broader therapeutic implications